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Compound of Interest

Compound Name: N-(Benzoyloxy)alanine

Cat. No.: B15415452 Get Quote

For researchers, scientists, and drug development professionals, understanding the safety and

handling considerations of novel chemical entities is paramount. This technical guide

addresses the available information for N-(Benzoyloxy)alanine, a compound for which specific

safety data is not readily available in public databases. In the absence of direct data, this

document provides a comprehensive overview of safety and handling protocols based on

closely related alanine derivatives, namely N-[(Benzyloxy)carbonyl]-L-alanine and N-Benzoyl-L-

alanine. It is crucial to treat this information as a preliminary guide and to conduct a thorough

risk assessment before handling N-(Benzoyloxy)alanine.

Hazard Identification and Classification
Due to the lack of specific toxicological data for N-(Benzoyloxy)alanine, a definitive hazard

classification is not possible. However, based on the Globally Harmonized System (GHS)

classifications of related compounds, a cautious approach is warranted.

Table 1: GHS Hazard Classifications of Related Alanine Derivatives
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Compound GHS Hazard Statements Hazard Class

N-Carbobenzyloxy-L-alanine

H302: Harmful if swallowed

H315: Causes skin irritation

H319: Causes serious eye

irritation H332: Harmful if

inhaled

Acute toxicity, oral (Category

4) Skin irritation (Category 2)

Serious eye irritation (Category

2A) Acute toxicity, inhalation

(Category 4)

N-Benzyloxycarbonyl-beta-

alanine

H302: Harmful if swallowed

H318: Causes serious eye

damage

Acute toxicity, oral (Category

4) Serious eye damage

(Category 1)

N-Benzoyl-L-alanine

H315: Causes skin irritation

H319: Causes serious eye

irritation H335: May cause

respiratory irritation

Skin irritation (Category 2) Eye

irritation (Category 2A) Specific

target organ toxicity - single

exposure (Category 3),

Respiratory tract irritation

Given these classifications, it is prudent to handle N-(Benzoyloxy)alanine as a substance that

may be harmful if swallowed or inhaled, and may cause skin and serious eye irritation.

Physical and Chemical Properties
While specific properties for N-(Benzoyloxy)alanine are not documented, the properties of

related compounds can offer some insight.

Table 2: Physical and Chemical Properties of Related Alanine Derivatives

Property
N-
Benzyloxycarbonyl
-beta-alanine

N-Carbobenzyloxy-
L-alanine

N-Benzoyl-L-
alanine

Molecular Formula C11H13NO4 C11H13NO4 C10H11NO3

Molecular Weight 223.22 g/mol 223.22 g/mol 193.20 g/mol

Appearance White solid White powder solid Solid

Melting Point 105 - 107.5 °C 82 - 84 °C 163-164 °C
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Handling and Storage Protocols
Based on the available information for similar compounds, the following handling and storage

procedures are recommended for N-(Benzoyloxy)alanine.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to minimize exposure.

Personal Protective Equipment (PPE) for Handling N-(Benzoyloxy)alanine

Eye Protection:
Chemical safety goggles or face shield.

Skin Protection:
Chemical-resistant gloves (e.g., nitrile).

Laboratory coat.

Respiratory Protection:
Use in a well-ventilated area.

If dust is generated, use a NIOSH-approved respirator.

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment.

Safe Handling Practices
Ventilation: Always handle N-(Benzoyloxy)alanine in a well-ventilated area, preferably

within a chemical fume hood.

Avoid Contact: Avoid contact with skin, eyes, and clothing.

Minimize Dust: Minimize dust generation and accumulation.

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in handling

areas.

Ignition Sources: Keep away from sources of ignition.

Storage Conditions
Container: Keep the container tightly closed.

Environment: Store in a dry, cool, and well-ventilated place.
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Incompatibilities: Store away from strong oxidizing agents and strong acids. For N-

[(Benzyloxy)carbonyl]-L-alanine, long-term storage is recommended at -80°C for 6 months or

-20°C for 1 month.

Emergency Procedures
A clear and practiced emergency plan is critical.
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Emergency Response Workflow

Exposure Event Skin Contact Eye Contact Inhalation Ingestion Immediate Actions Remove contaminated clothing and wash skin with soap and water. Immediately flush eyes with plenty of water for at least 15 minutes. Move to fresh air. If not breathing, give artificial respiration. Do NOT induce vomiting. Seek immediate medical attention. Seek Medical Attention
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General Experimental Workflow for a Novel Solid Compound

Start: Review Safety Information
(MSDS of related compounds)

Don Appropriate PPE

Weigh Compound in a Ventilated Enclosure
(e.g., fume hood)

Prepare Solution in Fume Hood

Perform Reaction in a Closed System or Fume Hood

Aqueous Work-up and Extraction in Fume Hood

Purification
(e.g., chromatography in a ventilated area)

Characterization and Analysis

Segregate and Dispose of Waste Properly

End: Decontaminate Work Area
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To cite this document: BenchChem. [Navigating the Safety Landscape of N-
(Benzoyloxy)alanine: A Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b15415452#safety-and-handling-considerations-
for-n-benzoyloxy-alanine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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